Cas no 922556-76-1 (N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide)

• Product Name: N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide
• CAS No: 922556-76-1
• MF: C₂₀H₃₀N₄O₃
• MW: 374.477204799652
• CID: 6175673
• PubChem ID: 44024724
• Update Time: 2025-10-30

N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide
• F2291-0625
• 922556-76-1
• AKOS024636462
• N'-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]-N-propylethanediamide
• N'-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]-N-propyloxamide
• N1-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-N2-propyloxalamide

• Inchi： 1S/C20H30N4O3/c1-3-7-21-19(25)20(26)22-14-18(24-9-11-27-12-10-24)15-4-5-17-16(13-15)6-8-23(17)2/h4-5,13,18H,3,6-12,14H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key： YUIXFUMNLXCTFO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CNC(C(NCCC)=O)=O)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 374.23179083g/mol
• Monoisotopic Mass: 374.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide

Comprehensive Overview of N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide (CAS No. 922556-76-1)

The compound N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide, identified by its CAS No. 922556-76-1, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an indole core with a morpholine moiety and a diamide linkage, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel compounds like N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide has surged due to the growing focus on targeted drug discovery and precision medicine. This compound's multi-functional design allows it to interact with diverse biological targets, making it a subject of interest in studies related to neurodegenerative diseases, metabolic disorders, and inflammatory conditions. Its CAS No. 922556-76-1 is frequently searched in academic databases, reflecting its relevance in contemporary research.

The synthesis of N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide involves a series of carefully optimized steps to ensure high yield and purity. Key intermediates include 1-methyl-2,3-dihydro-1H-indole-5-carbaldehyde and morpholine, which are coupled via reductive amination before the introduction of the diamide functionality. This process highlights the compound's structural complexity and the importance of stereochemical control in its production. Researchers often explore green chemistry approaches to synthesize such molecules sustainably.

From a pharmacological perspective, N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide exhibits intriguing ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Its lipophilic nature, conferred by the indole and morpholine groups, enhances membrane permeability, while the diamide segment contributes to its metabolic stability. These characteristics are critical for its potential use in central nervous system (CNS) targeting drugs, a hot topic in modern drug development.

The compound's mechanism of action is still under investigation, but preliminary studies suggest it may influence G-protein-coupled receptors (GPCRs) or kinase signaling pathways. Such targets are highly relevant in the context of cancer therapy and autoimmune diseases, aligning with current trends in personalized therapeutics. The inclusion of morpholine in its structure is particularly noteworthy, as this heterocycle is a common pharmacophore in FDA-approved drugs.

In the realm of computational chemistry, N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide has been the subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These in silico approaches help predict its binding affinity and optimize its drug-likeness, reducing the need for extensive in vitro testing. Such methodologies are increasingly popular in AI-driven drug discovery, a field that has seen exponential growth in recent years.

Safety and toxicological profiles of CAS No. 922556-76-1 are also areas of active research. While no significant cytotoxicity has been reported in preliminary assays, comprehensive in vivo studies are necessary to evaluate its therapeutic window. This aligns with the broader pharmaceutical industry's emphasis on translational research and predictive toxicology.

In summary, N'-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-N-propylethanediamide represents a compelling case study in modern medicinal chemistry. Its intricate design, potential therapeutic applications, and relevance to cutting-edge research trends like AI in drug discovery and sustainable synthesis make it a compound worth watching. As the scientific community continues to unravel its properties, CAS No. 922556-76-1 may well emerge as a key player in the next generation of small-molecule therapeutics.